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Compound of Interest

Compound Name: Rokitamycin

Cat. No.: B1680717

An In-depth Technical Guide to the Bacteriostatic and Bactericidal Properties of Rokitamycin

Introduction

Rokitamycin is a semi-synthetic 16-membered macrolide antibiotic derived from Streptomyces
kitasatoensis.[1] As a member of the macrolide class, it is widely utilized in the treatment of
various bacterial infections, particularly those affecting the respiratory tract and skin.[2]
Macrolide antibiotics are generally characterized by their ability to inhibit protein synthesis in
susceptible bacteria.[2] This guide provides a detailed exploration of the bacteriostatic and
bactericidal activities of Rokitamycin, intended for researchers, scientists, and drug
development professionals. It will cover its mechanism of action, quantitative measures of its
activity, detailed experimental protocols, and key pharmacodynamic considerations.

Mechanism of Action

The primary antibacterial effect of Rokitamycin is achieved through the inhibition of bacterial
protein synthesis.[2] It specifically binds to the 50S ribosomal subunit of susceptible bacteria.[3]
This binding event physically obstructs the translocation step during the elongation phase of
protein synthesis, effectively halting the production of essential proteins required for bacterial
growth and survival.[2] This targeted action makes Rokitamycin effective against a range of
bacteria, including common pathogens like Streptococcus pneumoniae, Staphylococcus
aureus, and atypical organisms such as Mycoplasma pneumoniae and Chlamydia
pneumoniae.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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